Cas no 265111-01-1 (1-(5-bromo-1-tosyl-1H-indol-3-yl)ethanone)

• Product Name: 1-(5-bromo-1-tosyl-1H-indol-3-yl)ethanone
• CAS No: 265111-01-1
• MF: C₁₇H₁₄BrNO₃S
• MW: 392.266962528229
• MDL: MFCD18433363
• CID: 2120234
• PubChem ID: 11773738
• Update Time: 2025-10-28

1-(5-bromo-1-tosyl-1H-indol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-1-tosyl-1H-indol-3-yl)ethanone
• AKOS027430186
• AS-70441
• 265111-01-1
• 1-[5-bromo-1-(4-methylphenyl)sulfonylindol-3-yl]ethanone
• CS-0037974
• SCHEMBL1612752
• W12500
• 1-[5-bromo-1-(4-methylbenzenesulfonyl)-1H-indol-3-yl]ethan-1-one
• DB-311068
• 1H-Indole, 3-acetyl-5-bromo-1-[(4-methylphenyl)sulfonyl]-

• MDL： MFCD18433363
• Inchi： 1S/C17H14BrNO3S/c1-11-3-6-14(7-4-11)23(21,22)19-10-16(12(2)20)15-9-13(18)5-8-17(15)19/h3-10H,1-2H3
• InChI Key： LXJBSLYINDELGE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(C)=O)=CN2S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 390.98778g/mol
• Monoisotopic Mass: 390.98778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(5-bromo-1-tosyl-1H-indol-3-yl)ethanone

Comprehensive Guide to 1-(5-bromo-1-tosyl-1H-indol-3-yl)ethanone (CAS No. 265111-01-1): Properties, Applications, and Market Insights

1-(5-bromo-1-tosyl-1H-indol-3-yl)ethanone (CAS No. 265111-01-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated indole derivative, featuring a tosyl protecting group and acetyl functionalization, serves as a versatile intermediate in synthetic chemistry. Its unique molecular architecture makes it valuable for constructing complex heterocyclic systems, particularly in drug discovery programs targeting kinase inhibitors and other biologically active molecules.

The compound's structural features - including the 5-bromo substitution on the indole ring and the tosyl-protected nitrogen - contribute to its reactivity profile and synthetic utility. Researchers frequently employ 1-(5-bromo-1-tosyl-1H-indol-3-yl)ethanone in palladium-catalyzed cross-coupling reactions, where the bromine atom serves as an excellent leaving group for Suzuki, Heck, and Buchwald-Hartwig transformations. The electron-withdrawing acetyl group at the 3-position further enhances the compound's suitability for nucleophilic aromatic substitution reactions.

Recent advancements in indole chemistry have highlighted the growing importance of functionalized indole derivatives like 265111-01-1. The pharmaceutical industry's increasing focus on kinase inhibitors for cancer treatment has created substantial demand for such building blocks. Market analysis indicates a steady 8-12% annual growth in the specialty chemicals segment that includes brominated indole compounds, driven by both academic research and industrial applications.

From a synthetic perspective, 1-(5-bromo-1-tosyl-1H-indol-3-yl)ethanone offers several advantages. The tosyl group provides excellent nitrogen protection during multi-step syntheses while remaining cleavable under mild conditions. This characteristic makes the compound particularly valuable for combinatorial chemistry approaches and parallel synthesis strategies. Analytical data for CAS 265111-01-1 typically shows high purity (>98% by HPLC), with characteristic NMR signals at δ 2.45 (s, 3H, COCH3), 2.48 (s, 3H, Ts-CH3), and 7.20-8.10 (m, 6H, aromatic).

The compound's thermal stability (decomposition point >200°C) and moderate solubility in common organic solvents (DCM, THF, DMF) make it convenient for laboratory handling. Safety data sheets recommend standard organic chemistry laboratory precautions when working with 1-(5-bromo-1-tosyl-1H-indol-3-yl)ethanone, including the use of personal protective equipment and proper ventilation. The material shows good stability under inert atmosphere at room temperature for extended periods.

Emerging applications for 265111-01-1 include its use in materials science, particularly in the development of organic semiconductors and photovoltaic materials. The planar indole core, when appropriately functionalized, can contribute to π-conjugated systems with interesting electronic properties. Researchers are exploring derivatives of 1-(5-bromo-1-tosyl-1H-indol-3-yl)ethanone as potential components in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Supply chain considerations for CAS 265111-01-1 indicate that the compound is typically available in research quantities (100mg to 10g) from specialty chemical suppliers. Current pricing ranges from $150-$400 per gram depending on purity and supplier. The synthesis generally involves bromination of 1-tosylindole followed by Friedel-Crafts acylation, with process optimization focusing on yield improvement and byproduct minimization.

Quality control protocols for 1-(5-bromo-1-tosyl-1H-indol-3-yl)ethanone emphasize HPLC purity assessment, residual solvent analysis, and confirmation of structural integrity by NMR and mass spectrometry. Storage recommendations typically suggest refrigeration under inert atmosphere for long-term preservation, though the compound demonstrates good stability at room temperature for short-term use.

Future research directions for 265111-01-1 derivatives may explore their potential in medicinal chemistry as privileged scaffolds for protein-protein interaction inhibitors. The indole core's ability to mimic peptide bonds while providing greater metabolic stability makes it attractive for drug design. Computational studies suggest that further functionalization of the 5-bromo-1-tosylindole scaffold could yield compounds with improved binding affinity for various biological targets.

Environmental and regulatory aspects of 1-(5-bromo-1-tosyl-1H-indol-3-yl)ethanone production are becoming increasingly important considerations. Green chemistry approaches to its synthesis, including catalytic bromination methods and solvent reduction strategies, are active areas of investigation. The compound's environmental fate and biodegradation profile remain subjects of ongoing study, though preliminary data suggest moderate persistence in aquatic systems.

For researchers considering CAS 265111-01-1 for their projects, several key questions frequently arise: What are the optimal conditions for tosyl group removal? How does the bromine reactivity compare to other halogenated indoles? What alternative protecting groups might be employed? These practical considerations highlight the compound's versatility while underscoring the need for careful reaction planning when incorporating this building block into synthetic schemes.

The intellectual property landscape surrounding 1-(5-bromo-1-tosyl-1H-indol-3-yl)ethanone derivatives continues to evolve, with numerous patents filed for its use in pharmaceutical compositions and materials applications. This competitive environment drives innovation in synthetic methodologies and derivative development, ensuring ongoing interest in this valuable chemical intermediate.